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Compound of Interest

Compound Name: SB-273005

Cat. No.: B1680824 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SB-273005 is a potent and selective nonpeptide antagonist of αvβ3 and αvβ5 integrins.[1][2][3]

It functions by inhibiting the interaction between these integrins and the Arginine-Glycine-

Aspartic acid (RGD) sequence found in extracellular matrix (ECM) proteins.[1][4] This inhibition

disrupts critical cell adhesion and signaling processes, making SB-273005 a valuable tool in

research areas such as angiogenesis, bone resorption, and inflammation.[1][4][5] In mouse

models, SB-273005 has been shown to reverse pregnancy-induced immune deviations by

reducing the production of Th2 cells and IL-10.[6][7][8]

Due to its hydrophobic nature, SB-273005 is insoluble in water but soluble in dimethyl sulfoxide

(DMSO).[1][2][9] Proper preparation of a concentrated stock solution in DMSO is a critical first

step for ensuring accuracy and reproducibility in downstream in vitro and in vivo experiments.

This document provides a detailed protocol for the preparation, storage, and safe handling of

SB-273005 stock solutions.

Chemical and Physical Properties
A summary of the key properties of SB-273005 is presented below.
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Property Value

CAS Number 205678-31-5[1][3][4]

Molecular Formula C₂₂H₂₄F₃N₃O₄[1][3][10]

Molecular Weight 451.44 g/mol [1][2][9]

Appearance White to off-white powder

Purity ≥98%[3]

Mechanism of Action
Potent antagonist of αvβ3 and αvβ5 integrins[2]

[11]

Solubility and Stock Solution Data
SB-273005 exhibits high solubility in DMSO, making it the recommended solvent for preparing

stock solutions. It is important to use fresh, anhydrous (hygroscopic) DMSO, as moisture can

significantly reduce the solubility of the compound.[2][4]

Solvent Solubility (at 25°C) Notes

DMSO
≥ 90 mg/mL (≈ 199.36 mM)[2]

[9]

Use of ultrasonic bath and

warming to 37°C can aid

dissolution.[1]

Ethanol ≈ 16 mg/mL (≈ 35.44 mM)[9] -

Water Insoluble[2][9] -

Acetonitrile
Slightly soluble (0.1-1 mg/mL)

[3]
-

Experimental Protocols
SB-273005 powder

Anhydrous, high-purity DMSO (≥99.9%)

Calibrated analytical balance
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Sterile, amber glass vials or polypropylene microcentrifuge tubes

Pipettors and sterile, disposable pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves (butyl rubber or neoprene recommended)[12]

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjustments can be

made based on the desired volume and concentration.

Preparation: Work in a well-ventilated area or a chemical fume hood.[12][13] Ensure all

glassware and equipment are clean and dry.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh 4.51

mg of SB-273005 powder into the tube.

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the SB-273005 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is fully

dissolved. A clear solution should be obtained.

Assisted Dissolution (if necessary): If the compound does not fully dissolve, warm the tube at

37°C for 10 minutes and/or place it in an ultrasonic bath for a few minutes to facilitate

dissolution.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, clearly labeled tubes.

Storage: Store the aliquots protected from light at -20°C or -80°C.

To prepare stock solutions of different concentrations, use the following formula: Mass (mg) =

Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L)
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Desired Concentration Volume
Mass of SB-273005 to
Weigh

1 mM 1 mL 0.45 mg

5 mM 1 mL 2.26 mg

10 mM 1 mL 4.51 mg

20 mM 1 mL 9.03 mg

50 mM 1 mL 22.57 mg

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the SB-273005 stock solution.

Storage Temperature Shelf Life Recommendations

-20°C 1 month[2][4]
Suitable for short-term storage.

Protect from light.

-80°C 6-12 months[2][4]
Recommended for long-term

storage. Protect from light.

Note: Always aliquot the stock solution to prevent product inactivation from repeated freeze-

thaw cycles.[2][4] It is recommended to use the solution as soon as possible after preparation.

[1]

Safety Precautions
Handle SB-273005 and DMSO with care, following standard laboratory safety procedures.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

appropriate chemical-resistant gloves.[13][14]

DMSO Handling: DMSO is an excellent solvent that can penetrate the skin.[12][14] It can

carry dissolved substances with it, facilitating their absorption into the body.[12][14]

Therefore, exercise extreme caution to avoid skin contact when handling DMSO solutions.
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Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize

inhalation of vapors.[12][13]

Disposal: Dispose of all waste, including empty vials, used pipette tips, and unused solution,

in accordance with local, state, and federal regulations.[15]

Visualized Workflows and Pathways
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Preparation Workflow

Start: Obtain SB-273005 Powder & Anhydrous DMSO

1. Weigh SB-273005
(e.g., 4.51 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL)

3. Vortex Thoroughly

Is Solution Clear?

4. Warm (37°C) and/or
Sonicate

No

5. Aliquot into
Single-Use Vials

Yes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing SB-273005 stock solution.
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SB-273005 Mechanism of Action

Extracellular Matrix (ECM)
(contains RGD motif)

αvβ3 / αvβ5 Integrin
(on cell surface)

 Binds to

Downstream Signaling
(Adhesion, Migration, Proliferation)

Signaling Blocked

Cell Membrane SB-273005

 Antagonizes

Click to download full resolution via product page

Caption: SB-273005 antagonizes integrin-ECM interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/sb-273005.html
https://pubmed.ncbi.nlm.nih.gov/11212150/
https://pubmed.ncbi.nlm.nih.gov/11212150/
https://pubmed.ncbi.nlm.nih.gov/11212150/
https://pubmed.ncbi.nlm.nih.gov/24926365/
https://pubmed.ncbi.nlm.nih.gov/24926365/
https://www.ingentaconnect.com/content/sp/etm/2014/00000007/00000006/art00042;jsessionid=9gqjjqrc93t3m.x-ic-live-02
https://www.ingentaconnect.com/content/sp/etm/2014/00000007/00000006/art00042;jsessionid=9gqjjqrc93t3m.x-ic-live-02
https://www.researchgate.net/publication/263100609_SB-273005_an_antagonist_of_avb3_integrin_reduces_the_production_of_Th2_cells_and_cytokine_IL-10_in_pregnant_mice
https://www.selleckchem.com/datasheet/sb273005-S754001-DataSheet.html
https://www.medkoo.com/products/17484
https://www.selleckchem.com/integrin.html
https://www.nbinno.com/article/other-organic-chemicals/navigating-the-safety-of-dmso-best-practices-for-handling-and-use-vw
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.unil.ch/files/live/sites/cig/files/FAQ/Safety/PDF/MSDS/Dimethylsulfoxyde_MSDS.pdf
https://www.benchchem.com/product/b1680824#preparing-sb-273005-stock-solution-with-dmso
https://www.benchchem.com/product/b1680824#preparing-sb-273005-stock-solution-with-dmso
https://www.benchchem.com/product/b1680824#preparing-sb-273005-stock-solution-with-dmso
https://www.benchchem.com/product/b1680824#preparing-sb-273005-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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